Cas no 1181452-11-8 (3-(4-Fluorophenyl)-4-fluorobenzoic acid)

• Product Name: 3-(4-Fluorophenyl)-4-fluorobenzoic acid
• CAS No: 1181452-11-8
• MF: C₁₃H₈F₂O₂
• MW: 234.198230743408
• MDL: MFCD11933471
• CID: 1038986
• PubChem ID: 39231966
• Update Time: 2025-11-02

3-(4-Fluorophenyl)-4-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4',6-Difluoro-[1,1'-biphenyl]-3-carboxylic acid
• 4-fluoro-3-(4-fluorophenyl)benzoic acid
• 3-(4-FLUOROPHENYL)-4-FLUOROBENZOIC ACID
• ACMC-2099w5
• AK-98548
• ANW-17091
• CTK8A9351
• KB-239599
• MolPort-008-147-493
• 4',6-Difluoro-[1,1'-biphenyl]-3-carboxylicacid
• AKOS015888687
• 4',6-Difluoro[1,1'-biphenyl]-3-carboxylic acid
• 1181452-11-8
• MFCD11933471
• DTXSID80653513
• BS-25434
• CS-0208697
• 3-(4-Fluorophenyl)-4-fluorobenzoic acid

• MDL： MFCD11933471
• Inchi： 1S/C13H8F2O2/c14-10-4-1-8(2-5-10)11-7-9(13(16)17)3-6-12(11)15/h1-7H,(H,16,17)
• InChI Key： APEQCNZKOZCYQR-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(=O)O)C=C1C1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 234.04900
• Monoisotopic Mass: 234.04923582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.30000
• LogP: 3.33000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3-(4-Fluorophenyl)-4-fluorobenzoic acid

Comprehensive Analysis of 3-(4-Fluorophenyl)-4-fluorobenzoic acid (CAS 1181452-11-8): Properties, Applications, and Industry Trends

3-(4-Fluorophenyl)-4-fluorobenzoic acid (CAS 1181452-11-8) is a fluorinated aromatic carboxylic acid derivative gaining significant attention in pharmaceutical and material science research. This compound, characterized by its dual fluorine substitution, exhibits unique physicochemical properties that make it valuable for drug intermediate synthesis and specialty chemical applications. The presence of fluorine atoms at both the phenyl and benzoic acid rings enhances its lipophilicity and metabolic stability, key factors driving its adoption in modern medicinal chemistry.

Recent studies highlight the growing demand for fluorinated building blocks like 3-(4-Fluorophenyl)-4-fluorobenzoic acid in developing targeted therapeutics, particularly in oncology and CNS drug discovery. The compound's CAS 1181452-11-8 has become a frequently searched identifier among researchers exploring PET tracer development and proteolysis-targeting chimera (PROTAC) platforms. Its molecular structure (C13H8F2O2) with a molecular weight of 234.20 g/mol offers optimal balance between polarity and permeability, addressing critical challenges in blood-brain barrier penetration.

The synthesis of 3-(4-Fluorophenyl)-4-fluorobenzoic acid typically involves palladium-catalyzed cross-coupling reactions, with recent innovations focusing on green chemistry approaches to reduce environmental impact. Analytical characterization via HPLC-MS and NMR spectroscopy confirms its high purity (>98%), meeting stringent requirements for GMP-grade intermediates. Industry reports indicate a 12.7% CAGR growth (2023-2030) for similar fluorinated compounds, driven by advancements in precision medicine and bioconjugation technologies.

Beyond pharmaceuticals, CAS 1181452-11-8 finds emerging applications in liquid crystal materials and organic electronics, where its fluorine-induced dipole moments enhance charge transport properties. Patent analysis reveals increasing utilization in OLED emissive layer formulations, particularly for blue-phosphorescent devices. The compound's thermal stability (decomposition point >280°C) and photo-stability make it suitable for high-performance coatings in extreme environments.

Quality control protocols for 3-(4-Fluorophenyl)-4-fluorobenzoic acid emphasize residual solvent monitoring and polymorph characterization, with regulatory compliance following ICH Q7 guidelines. Storage recommendations typically specify 2-8°C under inert atmosphere to maintain stability, though recent stability studies demonstrate excellent room-temperature shelf life when properly packaged. The global supply chain for this specialty chemical shows regional concentration in North America and Asia-Pacific, with manufacturers investing in continuous flow chemistry to improve scalability.

Emerging research explores the compound's potential in metal-organic frameworks (MOFs) for gas storage applications, leveraging its rigid biphenyl backbone and hydrogen bonding capacity. Computational chemistry models predict strong interactions with protein kinase binding sites, explaining its popularity in kinase inhibitor development. Environmental fate studies confirm moderate biodegradability with low bioaccumulation potential, addressing growing concerns about sustainable chemistry practices.

The analytical standard of 3-(4-Fluorophenyl)-4-fluorobenzoic acid (CAS 1181452-11-8) is increasingly requested for LC-MS method development in bioanalysis laboratories. Its distinct fragmentation pattern and UV absorption maxima at 254 nm make it ideal for HPLC calibration and mass spectrometry tuning. Recent publications highlight its utility as a model compound for studying fluorine-fluorine interactions in crystal engineering, contributing to fundamental understanding of supramolecular chemistry principles.

Market intelligence suggests expanding applications in agricultural chemistry, particularly for developing next-generation fungicides with improved environmental profiles. The compound's structure-activity relationship studies reveal promising antifungal potency against Botrytis cinerea, sparking interest from agrochemical innovators. Concurrently, its low mammalian toxicity profile aligns with industry shifts toward safer crop protection solutions, creating new commercialization opportunities beyond traditional pharmaceutical markets.